1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

• Molecular Formula: C11H11BrF3N5O4
• Molecular Weight: 414.14 g/mol
• IUPAC Name: 2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)-1-[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]ethanone
• InChI: InChI=1S/C11H11BrF3N5O4/c1-5-3-10(22,11(13,14)15)19(16-5)7(21)4-18-6(2)8(12)9(17-18)20(23)24/h22H,3-4H2,1-2H3
• InChI Key: OMPDVCAPPCFTTH-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)(C(F)(F)F)O)C(=O)CN2C(=C(C(=N2)[N+](=O)[O-])Br)C

Description

1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is known for its unique chemical structure and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a reduction in inflammation and cell proliferation, which may contribute to its anti-tumor and anti-cancer properties.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to a reduction in inflammation and cell proliferation. It has also been shown to have antioxidant properties, which may contribute to its potential use in the treatment of diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol in lab experiments is its unique chemical structure, which makes it a useful tool for studying the activity of certain enzymes and proteins. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on 1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol. One area of research could focus on the development of new synthesis methods for this compound, which may lead to improved yields and purity. Another area of research could focus on the potential use of this compound in the treatment of other diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, research could focus on the development of new analogs of this compound, which may have improved properties and applications.

Synthesis Methods

The synthesis of 1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been achieved using various methods. One of the most common methods involves the reaction of 4-bromo-3-nitro-5-methyl-1H-pyrazole with acetic anhydride to form 1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-nitro-4,5-dihydro-1H-pyrazole. This intermediate is then reduced using sodium dithionite to form the final product.

Scientific Research Applications

1-({4-bromo-3-nitro-5-methyl-1H-pyrazol-1-yl}acetyl)-3-methyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been extensively researched for its potential applications in the field of medicine. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.